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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of benzyl heptanoate, a
versatile ester with applications in various scientific domains. This document elucidates its
chemical identity through a comprehensive list of synonyms and presents its physicochemical
properties in a structured format. Furthermore, it offers a detailed experimental protocol for its
synthesis and purification, accompanied by a visual workflow diagram to facilitate
understanding and replication in a laboratory setting.

Chemical Identity: Synonyms and Nomenclature

Benzyl heptanoate is known by a variety of names in chemical literature and databases, which
is crucial for comprehensive literature searches and unambiguous identification. Its formal
IUPAC name is benzyl heptanoate. Other commonly used synonyms include:

e Heptanoic acid, phenylmethyl ester[1][2]
e Benzyl n-heptanoate[1]

e Phenylmethyl heptanoate[2]

» Heptanoic acid benzyl ester[3]

e Benzyl oenanthate
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« NSC 23059][1]

« EINECS 226-705-5[1]

e AI3-30742[1]

Its unique Chemical Abstracts Service (CAS) registry number is 5454-21-7.[1][3]

Physicochemical Properties of Benzyl Heptanoate

A summary of the key quantitative physical and chemical properties of benzyl heptanoate is

presented in the table below, providing a quick reference for experimental design and analysis.

Property Value Reference
Molecular Formula C14H2002 [11[2][3]
Molecular Weight 220.31 g/mol [2][3]
Appearance Colorless clear liquid (est.) [4]

Boiling Point 257.00 °C at 760.00 mm Hg [31[4]

Flash Point 107.1 °C (224.8 °F) [11[3]
Density 0.980 g/cm? at 25.00 °C [1103114]

Refractive Index

1.49250 at 25.00 °C

[4]

Vapor Pressure

0.002000 mmHg at 25.00 °C
(est)

[4]

Solubility Insoluble in water [4]
LogP (Octanol-Water Partition

o 3.70020 [1][5]
Coefficient)
CAS Registry Number 5454-21-7 [11[3]

Synthesis of Benzyl Heptanoate: A Detailed
Experimental Protocol
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The synthesis of benzyl heptanoate can be effectively achieved via Fischer esterification, a
classic method involving the acid-catalyzed reaction between a carboxylic acid (heptanoic acid)
and an alcohol (benzyl alcohol).

Materials:

e Heptanoic acid

e Benzyl alcohol

o Concentrated sulfuric acid (catalyst)

o Diethyl ether (extraction solvent)

» 5% aqueous sodium bicarbonate solution (neutralizing agent)

¢ Anhydrous sodium sulfate (drying agent)

o Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,
etc.)

o Heating mantle and magnetic stirrer

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine
heptanoic acid and a molar excess of benzyl alcohol (e.g., 1:3 molar ratio).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

» Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. Maintain a gentle reflux for 2-4 hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and dilute with diethyl ether.
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o Neutralization: Wash the organic layer sequentially with water and 5% aqueous sodium
bicarbonate solution to neutralize the acidic catalyst. Vent the separatory funnel frequently to
release any pressure generated from carbon dioxide evolution.

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

e Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced
pressure using a rotary evaporator to obtain the crude benzyl heptanoate.

 Purification: The crude product can be purified by vacuum distillation to yield pure benzyl
heptanoate.

Experimental Workflow for Benzyl Heptanoate
Synthesis

The following diagram illustrates the key stages in the synthesis and purification of benzyl
heptanoate.
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Caption: Workflow for the synthesis and purification of benzyl heptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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